Cas no 111230-48-9 (3-Chloro-2,4,5-trifluoro-6-nitrobenzoic acid)

• Product Name: 3-Chloro-2,4,5-trifluoro-6-nitrobenzoic acid
• CAS No: 111230-48-9
• MF: C₇HClF₃NO₄
• MW: 255.535351514816
• MDL: MFCD25955546
• CID: 3610050
• Update Time: 2025-04-22

3-Chloro-2,4,5-trifluoro-6-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-chloro-2,4,5-trifluoro-6-nitro-
• 3-chloro-2,4,5-trifluoro-6-nitrobenzoic acid
• AQXKNIXHFPOZFL-UHFFFAOYSA-N
• 3-Chloro-2,4,5-trifluoro-6-nitrobenzoic acid

• MDL： MFCD25955546
• Inchi： 1S/C7HClF3NO4/c8-2-3(9)1(7(13)14)6(12(15)16)5(11)4(2)10/h(H,13,14)
• InChI Key： AQXKNIXHFPOZFL-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C(=O)O)C=1F)[N+](=O)[O-])F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 313
• Topological Polar Surface Area: 83.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives